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Compound of Interest

5-Amino-N-butylpyridine-2-
Compound Name:
carboxamide

CAS No.: 1500420-94-9

Cat. No.: B581805

Get Quote

Introduction

5-Amino-N-butylpyridine-2-carboxamide is a substituted pyridine derivative with potential
applications in pharmaceutical and medicinal chemistry. As with any novel chemical entity
intended for research or drug development, comprehensive characterization is paramount to
confirm its identity, purity, and stability. This application note provides a suite of detailed
analytical methods for the thorough characterization of this compound, drawing upon
established principles for the analysis of aminopyridines and related carboxamide structures.
The protocols herein are designed to be robust and provide a framework for generating reliable
and reproducible data.

The fundamental physicochemical properties of 5-Amino-N-butylpyridine-2-carboxamide are
summarized in the table below. These properties inform the selection and optimization of the
analytical methods described.
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Property Value Source
CAS Number 1500420-94-9

Molecular Formula C10H15Ns0O

Molecular Weight 193.25 g/mol

Keep in a dark place, under an
Storage Conditions inert atmosphere, at room

temperature.

Chromatographic Analysis for Purity and
Quantification

High-Performance Liquid Chromatography (HPLC) is the cornerstone for assessing the purity
of 5-Amino-N-butylpyridine-2-carboxamide and for its quantification. Given the compound's
structure, a reversed-phase HPLC method with UV detection is the most appropriate starting
point. The basicity of the amino group on the pyridine ring necessitates the use of a buffered
mobile phase to ensure good peak shape and reproducible retention times.

Rationale for Method Selection

A C18 stationary phase is chosen for its versatility and wide availability. The mobile phase,
consisting of a mixture of an aqueous buffer and an organic modifier (acetonitrile or methanol),
allows for the fine-tuning of the retention time. A phosphate buffer is proposed to maintain a
consistent pH, which is critical for the ionization state of the aminopyridine moiety. UV detection
is suitable as the pyridine ring is a chromophore.

Experimental Workflow for HPLC Analysis
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Sample and Mobile Phase Preparation

Accurately weigh ~1 mg of . . . .
[5_ R B e Prepare Mobile Phase A (Buffer) and B (Organic) Filter and degas all solutions

A/
[Dissolve in a known volume of diluentj

(e.g., 50:50 Acetonitrile:Water)

HPLC System Se‘ 'up and Execution

Equilibrate the HPLC system with \A
the initial mobile phase Compositioy‘

A4
anect the prepared sample solutiora

Y

(Run the gradient or isocratic elution prograrn)

A
(Monitor the chromatogram at the determined Amax)

Data Analysis
A
(Integrate all peaks in the chromatogram)i
A \
Calculate the area percentage of the main peak Quantify using a calibration curve
to determine purity (for assay)
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» To cite this document: BenchChem. [Application Note: Comprehensive Analytical
Characterization of 5-Amino-N-butylpyridine-2-carboxamide]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b581805/docs#application-note-
comprehensive-analytical-characterization-of-5-amino-n-butylpyridine-2-carboxamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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